2-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]bicyclo[2.2.1]heptan-2-ol

• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol
• IUPAC Name: 2-[(3-tert-butyl-1,2,4-oxadiazol-5-yl)methyl]bicyclo[2.2.1]heptan-2-ol
• InChI: InChI=1S/C14H22N2O2/c1-13(2,3)12-15-11(18-16-12)8-14(17)7-9-4-5-10(14)6-9/h9-10,17H,4-8H2,1-3H3
• InChI Key: NOUDMQTWKDRXFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NOC(=N1)CC2(CC3CCC2C3)O

Description

2-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]bicyclo[2.2.1]heptan-2-ol is a bicyclic compound featuring a norbornane (bicyclo[2.2.1]heptane) core substituted with a hydroxyl group and a 3-tert-butyl-1,2,4-oxadiazole moiety. This compound is of interest in medicinal chemistry, particularly for its structural similarity to ligands targeting central nervous system (CNS) receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]bicyclo[2.2.1]heptan-2-ol typically involves the reaction of tert-butylamidoxime with bicyclo[2.2.1]heptan-2-one under specific conditions. The reaction is catalyzed by p-toluenesulfonic acid (PTSA) and zinc chloride (ZnCl2), which facilitate the formation of the oxadiazole ring . The reaction is carried out in a solvent such as dimethylformamide (DMF) at elevated temperatures to ensure complete conversion of the starting materials.

Industrial Production Methods

Industrial production of this compound may involve a similar synthetic route but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]bicyclo[2.2.1]heptan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the oxadiazole ring to other functional groups.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the oxadiazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and nucleophiles like sodium azide (NaN3) for substitution reactions. These reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can introduce various functional groups into the oxadiazole ring .

Scientific Research Applications

2-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]bicyclo[2.2.1]heptan-2-ol has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: The compound is being investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]bicyclo[2.2.1]heptan-2-ol involves its interaction with specific molecular targets and pathways. The oxadiazole ring is known to interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

5-(Bicyclo[2.2.1]heptan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1342703-40-5)

• Structure : Shares the bicyclo[2.2.1]heptane and 1,2,4-oxadiazole motifs but replaces the tert-butyl group with a carboxylic acid.
• Properties : The carboxylic acid substitution likely enhances solubility in polar solvents compared to the hydrophobic tert-butyl group in the target compound. This difference may influence bioavailability and metabolic pathways .

Parameter	Target Compound	5-(Bicyclo[2.2.1]heptan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
Molecular Formula	C₁₅H₂₃N₃O₂	C₁₀H₁₂N₂O₃
Molar Mass (g/mol)	~277.37 (estimated)	208.21
Key Functional Group	tert-butyl oxadiazole	Carboxylic acid
Potential Bioactivity	CNS receptor modulation (inferred)	Intermediate for drug synthesis

4-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol

• Structure : Retains the bicyclo[2.2.1]heptane core but replaces oxadiazole with a triazole-thiol group.
• The triazole ring may enhance metal-binding capacity compared to oxadiazole .

Parameter	Target Compound	4-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol
Molecular Formula	C₁₅H₂₃N₃O₂	C₁₃H₂₁N₃S
Molar Mass (g/mol)	~277.37 (estimated)	251.39
Key Functional Group	Oxadiazole	Triazole-thiol
Biological Relevance	CNS applications	Unclear; thiols often used in antioxidant or enzyme-targeting agents

2-(2-Aminoethyl)bicyclo[2.2.1]heptan-2-ol Hydrochloride (CAS: 1803584-54-4)

• Structure: Shares the bicyclo[2.2.1]heptan-2-ol core but substitutes the oxadiazole with an aminoethyl group.
• This derivative may have applications in peptide mimetics or CNS drug delivery .

Parameter	Target Compound	2-(2-Aminoethyl)bicyclo[2.2.1]heptan-2-ol Hydrochloride
Molecular Formula	C₁₅H₂₃N₃O₂	C₉H₁₈ClNO
Molar Mass (g/mol)	~277.37 (estimated)	191.7
Key Functional Group	Oxadiazole	Aminoethyl hydrochloride
Pharmacological Use	Hypothesized CNS activity	Potential precursor for neuroactive compounds

Key Research Findings and Trends

Impact of Bicyclo[2.2.1]heptane: The norbornane framework confers rigidity, reducing conformational entropy and enhancing binding affinity to target proteins compared to flexible analogs .

Heterocycle Substitutions :

• Oxadiazoles (as in the target compound) are electron-deficient, favoring π-π stacking interactions.
• Triazoles (e.g., ) offer hydrogen-bonding versatility, while isoxazoles () exhibit distinct electronic profiles .

Substituent Effects :

• Bulky tert-butyl groups (target compound) improve metabolic stability but may hinder solubility.
• Polar groups (e.g., carboxylic acid in ) enhance aqueous solubility but increase susceptibility to enzymatic degradation .

Biological Activity

The compound 2-[(3-tert-Butyl-1,2,4-oxadiazol-5-yl)methyl]bicyclo[2.2.1]heptan-2-ol is a bicyclic organic compound that has garnered attention due to its potential biological activity. This article delves into its biological effects, mechanisms of action, and relevant research findings, including data tables and case studies.

Molecular Structure

• Molecular Formula : C$_{13}$H$_{19}$N$_{3}$O
• Molecular Weight : 250.34 g/mol
• CAS Number : 2059966-03-7

Physical Properties

Property	Value
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	4
LogP	4.45

The biological activity of this compound is primarily linked to its interaction with various biological pathways. The oxadiazole moiety is known for its ability to modulate biological responses, including anti-inflammatory and antimicrobial activities.

Research Findings

• Antimicrobial Activity : Studies have shown that compounds containing oxadiazole rings exhibit significant antimicrobial properties against a variety of pathogens, including bacteria and fungi. The mechanism often involves disruption of microbial cell membranes or inhibition of key metabolic pathways.
• Anti-inflammatory Effects : The compound has been investigated for its potential to reduce inflammation in vitro. In cellular models, it has demonstrated the ability to inhibit pro-inflammatory cytokines, suggesting a role in modulating immune responses.
• Antitumor Activity : Preliminary studies indicate that the compound may possess antitumor properties by inducing apoptosis in cancer cells. This effect is believed to be mediated through the activation of caspases and modulation of cell cycle regulators.

Case Study 1: Antimicrobial Testing

A recent study evaluated the antimicrobial efficacy of various oxadiazole derivatives, including the target compound. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli, showcasing promising antibacterial activity.

Case Study 2: Anti-inflammatory Response

In a controlled experiment using human peripheral blood mononuclear cells (PBMCs), treatment with the compound resulted in a significant decrease in the production of TNF-alpha and IL-6 upon stimulation with lipopolysaccharides (LPS). This suggests its potential application in inflammatory diseases.